Cas no 1215573-34-4 (1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol hydrochloride)

• Product Name: 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol hydrochloride
• CAS No: 1215573-34-4
• MF: C₂₃H₃₂Cl₂N₂O₂
• MW: 439.418384552002
• CID: 5869459
• PubChem ID: 16800903
• Update Time: 2025-10-29

1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-(5-chloro-2-methylphenyl)-α-[(2,4,6-trimethylphenoxy)methyl]-, hydrochloride (1:1)
• 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol hydrochloride
• AKOS026678774
• F0909-0112
• 1-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-3-(mesityloxy)propan-2-ol hydrochloride
• 1215573-34-4
• 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol;hydrochloride

• Inchi： 1S/C23H31ClN2O2.ClH/c1-16-11-18(3)23(19(4)12-16)28-15-21(27)14-25-7-9-26(10-8-25)22-13-20(24)6-5-17(22)2;/h5-6,11-13,21,27H,7-10,14-15H2,1-4H3;1H
• InChI Key： BFTWPDDKXTUJGL-UHFFFAOYSA-N
• SMILES： CC1C=CC(Cl)=CC=1N1CCN(CC(O)COC2C(=CC(C)=CC=2C)C)CC1.Cl

Computed Properties

• Exact Mass: 438.1840837g/mol
• Monoisotopic Mass: 438.1840837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol hydrochloride

Introduction to 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol hydrochloride (CAS No. 1215573-34-4)

The compound 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol hydrochloride, identified by its CAS number 1215573-34-4, is a meticulously crafted molecule that has garnered significant attention in the field of pharmaceutical research. This compound belongs to a class of substances known for their potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. The unique structural features of this molecule, including its piperazine and phenyl ether moieties, contribute to its distinctive pharmacological profile.

In recent years, there has been a surge in research aimed at developing novel psychoactive agents that can modulate neurotransmitter systems with high specificity and efficacy. The piperazine core in this compound is a key pharmacophore that interacts with various receptors in the brain, making it a promising candidate for further investigation. Specifically, the presence of a 5-chloro-2-methylphenyl substituent on the piperazine ring enhances its binding affinity to certain serotonin receptors, which is critical for its potential role in treating conditions such as depression and anxiety.

The second major component of this compound is the 2,4,6-trimethylphenoxy group attached to the propan-2-ol backbone. This aromatic ether moiety not only contributes to the overall solubility and bioavailability of the molecule but also influences its interaction with target proteins. Studies have shown that such phenolic groups can enhance metabolic stability while maintaining strong receptor binding properties. This dual functionality makes 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol hydrochloride an intriguing subject for further pharmacological exploration.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking studies have revealed that this molecule exhibits strong binding interactions with serotonin 5-HT1A and 5-HT2A receptors, which are implicated in various neurological disorders. The ability to modulate these receptors selectively is crucial for developing treatments with minimal side effects. Furthermore, the hydrochloride salt form of this compound enhances its pharmacokinetic properties, ensuring better absorption and distribution within the body.

The synthesis of 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol hydrochloride involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 5-chloro-2-methylphenyl group onto the piperazine ring is particularly challenging due to its sensitivity to nucleophilic substitution reactions. However, modern synthetic techniques have made it possible to achieve high yields and purity levels under optimized conditions. This has opened up new avenues for exploring derivatives of this compound that could offer even more refined therapeutic profiles.

In clinical settings, compounds with similar structural motifs have shown promise in treating a range of CNS disorders. For instance, drugs containing piperazine derivatives have been successfully used in managing schizophrenia and other psychotic disorders. The presence of both chloro and methyl substituents in this molecule suggests that it may exhibit similar effects but with potentially improved selectivity and reduced side effects compared to existing treatments. Preliminary animal studies have hinted at its potential as an anxiolytic agent, although further research is needed to confirm these findings.

The role of computational modeling in drug discovery cannot be overstated. By leveraging machine learning algorithms and quantum mechanics-based simulations, researchers can predict the biological activity of new compounds before they are synthesized. This approach not only saves time and resources but also allows for rapid screening of large libraries of molecules to identify the most promising candidates. In the case of 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol hydrochloride, such simulations have provided valuable insights into its potential mechanisms of action.

The future direction of research on this compound lies in exploring its interactions with other neurotransmitter systems and identifying any novel therapeutic applications. For instance, investigating its effects on dopamine receptors could open up possibilities for treating neurodegenerative diseases such as Parkinson's disease. Additionally, studying how it interacts with enzymes involved in metabolism could provide insights into optimizing its pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists are essential for unlocking the full potential of this molecule.

In conclusion, 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol hydrochloride (CAS No. 1215573-34-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising pharmacological properties. Its combination of a piperazine core and a phenolic ether group makes it an attractive candidate for treating various CNS disorders. With ongoing research and development efforts aimed at optimizing its therapeutic potential, this compound holds great promise for improving patient outcomes in the future.